Cas no 2227668-48-4 (rac-(1R,3S)-3-(3-bromophenyl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: rac-(1R,3S)-3-(3-bromophenyl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 2227668-48-4
• MF: C₁₁H₁₄BrN
• MW: 240.139562129974
• CID: 5814774
• PubChem ID: 165706045
• Update Time: 2025-05-24

rac-(1R,3S)-3-(3-bromophenyl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• NA
• rac-(1R,3S)-3-(3-bromophenyl)-2,2-dimethylcyclopropan-1-amine
• EN300-1913317
• 2227668-48-4

• Inchi： 1S/C11H14BrN/c1-11(2)9(10(11)13)7-4-3-5-8(12)6-7/h3-6,9-10H,13H2,1-2H3/t9-,10-/m0/s1
• InChI Key： IHUKJIHIRNOWEP-UWVGGRQHSA-N
• SMILES： BrC1=CC=CC(=C1)[C@H]1[C@@H](C1(C)C)N

Computed Properties

• Exact Mass: 239.03096g/mol
• Monoisotopic Mass: 239.03096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Additional information on rac-(1R,3S)-3-(3-bromophenyl)-2,2-dimethylcyclopropan-1-amine

Introduction to Rac-(1R,3S)-3-(3-bromophenyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2227668-48-4)

Rac-(1R,3S)-3-(3-bromophenyl)-2,2-dimethylcyclopropan-1-amine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique chemical structure and its CAS number CAS NO. 2227668-48-4, represents a fascinating example of molecular complexity and functional diversity. The presence of a cyclopropane ring, combined with an amine substituent and a brominated aromatic ring, makes this molecule a promising candidate for further exploration in drug discovery and development.

The cyclopropane ring in Rac-(1R,3S)-3-(3-bromophenyl)-2,2-dimethylcyclopropan-1-amine introduces a high degree of rigidity to the molecular framework, which can influence both the physical properties and the biological activity of the compound. Cyclopropanes are known for their unique electronic and steric properties, making them valuable in the design of bioactive molecules. The amine group at the 1-position provides a nucleophilic center that can engage in various chemical reactions, including hydrogen bonding and coordination with metal ions. Additionally, the 3-bromophenyl substituent introduces a halogen atom into the aromatic ring, which can serve as a handle for further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from cyclopropane-containing scaffolds. These compounds have shown promise in various pharmacological applications due to their ability to modulate biological pathways in unique ways. For instance, studies have demonstrated that cyclopropane derivatives can exhibit potent activity against certain types of enzymes and receptors, making them attractive candidates for drug development. The specific stereochemistry of Rac-(1R,3S)-3-(3-bromophenyl)-2,2-dimethylcyclopropan-1-amine, with its (1R,3S) configuration, is particularly noteworthy as it may significantly influence the compound's interactions with biological targets.

The bromine atom in the 3-bromophenyl moiety is another key feature of this compound that enhances its synthetic utility. Bromine is a versatile halogen that can participate in a wide range of chemical transformations, including radical reactions and electrophilic aromatic substitution. This allows for further diversification of the molecular structure through strategies such as palladium-catalyzed cross-coupling reactions with boronic acids or stannanes. Such modifications can lead to novel analogs with enhanced pharmacological properties or improved pharmacokinetic profiles.

Current research in the field of medicinal chemistry has highlighted the importance of understanding the relationship between molecular structure and biological activity. Computational methods and experimental techniques are being employed to elucidate how subtle changes in the chemical framework can impact the efficacy and selectivity of drug candidates. Rac-(1R,3S)-3-(3-bromophenyl)-2,2-dimethylcyclopropan-1-amine serves as an excellent model for investigating these relationships due to its complex yet well-defined structure.

One particularly exciting area of investigation involves the use of racemic mixtures as starting points for discovering enantiomerically pure drugs. While racemic compounds contain equal amounts of both enantiomers (in this case, (1R) and (3S)), they often exhibit different biological activities depending on the specific target they interact with. By leveraging chiral resolution techniques or asymmetric synthesis methods, researchers can isolate individual enantiomers with enhanced therapeutic potential. The study of Rac-(1R,3S)-3-(3-bromophenyl)-2,2-dimethylcyclopropan-1-amine could provide valuable insights into how stereochemistry influences drug action.

The dimethyl substitution on the cyclopropane ring adds another layer of complexity to this molecule. These methyl groups contribute to steric hindrance around the ring and can influence electronic distribution through hyperconjugation effects. Such structural features are often critical in determining how a molecule interacts with biological targets at both the atomic and molecular levels. Understanding these interactions is essential for designing molecules that are not only effective but also safe for therapeutic use.

In conclusion, Rac-(1R,3S)-3-(3-bromophenyl)-2,2-dimethylcyclopropan-1-amine represents a compelling subject of study in pharmaceutical chemistry. Its unique structural features—comprising a cyclopropane ring, an amine group,bromophenyl substituent,dimethyl groups, and specific stereochemistry—make it a versatile scaffold for drug discovery efforts. As research continues to uncover new therapeutic targets and develop innovative synthetic strategies,rac-(1R, (CAS NO.2227668-48-4) will likely play an important role in shaping future advances in medicine.